![molecular formula C11H21ClN2O4 B6161680 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid hydrochloride CAS No. 362690-45-7](/img/no-structure.png)
2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid hydrochloride” is a complex organic molecule. It is related to a class of compounds known as piperazines, which are often used in the development of pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound includes a piperazine ring, which is a six-membered ring containing two nitrogen atoms. It also features a tert-butoxycarbonyl group, which is a common protecting group in organic synthesis, and an acetic acid moiety .Chemical Reactions Analysis
As a complex organic molecule, “this compound” could potentially undergo a variety of chemical reactions. These might include reactions of the acetic acid moiety or the piperazine ring, or reactions involving the tert-butoxycarbonyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. For example, the presence of the acetic acid moiety suggests that it might be able to form hydrogen bonds, while the tert-butoxycarbonyl group could potentially influence its steric properties .Future Directions
The future research directions for this compound could potentially include further studies of its synthesis and reactivity, as well as investigations into its potential biological activity. Given its complex structure, it might also be of interest for the development of new synthetic methodologies .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid hydrochloride' involves the protection of piperazine with tert-butoxycarbonyl (Boc) group, followed by the reaction with chloroacetic acid to form the desired product. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt of the compound.", "Starting Materials": [ "Piperazine", "tert-Butyl chloroformate", "Chloroacetic acid", "Hydrochloric acid", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Piperazine is reacted with tert-butyl chloroformate in the presence of a base such as sodium bicarbonate to form the Boc-protected piperazine.", "Step 2: The Boc-protected piperazine is then reacted with chloroacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired product, 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid.", "Step 3: The final step involves the addition of hydrochloric acid to the product to obtain the hydrochloride salt of the compound. The product is then extracted with diethyl ether and dried over sodium chloride to obtain the final product." ] } | |
362690-45-7 | |
Molecular Formula |
C11H21ClN2O4 |
Molecular Weight |
280.75 g/mol |
IUPAC Name |
2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid;hydrochloride |
InChI |
InChI=1S/C11H20N2O4.ClH/c1-11(2,3)17-10(16)13-6-4-12(5-7-13)8-9(14)15;/h4-8H2,1-3H3,(H,14,15);1H |
InChI Key |
FTUAXOIRCMDORP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.